Cas no 124033-37-0 (1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy-)

1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy- structure
124033-37-0 structure
Product Name:1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy-
CAS No:124033-37-0
MF:C8H4Cl2O3
MW:219.021560668945
CID:2144600
Update Time:2023-08-04

1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 5,6-dichloro-3-hydroxyisobenzofuran-1(3H)-one
    • 1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy-
    • Inchi: 1S/C8H4Cl2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h1-2,7,11H
    • InChI Key: AYZIELGHYOUWQP-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2C(=O)OC(C=2C=1)O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 233
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5
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